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Compound of Interest

Compound Name:
4'-Trifluoromethyl-biphenyl-3-

carboxylic acid

Cat. No.: B174845 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and biological relevance of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid. The

information is intended for researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical
Properties
4'-Trifluoromethyl-biphenyl-3-carboxylic acid is a biphenyl derivative characterized by a

carboxylic acid group at the 3-position of one phenyl ring and a trifluoromethyl group at the 4'-

position of the other.

Table 1: Physicochemical Properties of 4'-Trifluoromethyl-biphenyl-3-carboxylic acid
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Property Value Source

IUPAC Name

3-[4-

(trifluoromethyl)phenyl]benzoic

acid

PubChem[1]

Molecular Formula C₁₄H₉F₃O₂
Sigma-Aldrich[2], Santa Cruz

Biotechnology[3]

Molecular Weight 266.22 g/mol
Sigma-Aldrich[2], Santa Cruz

Biotechnology[3]

SMILES String
C1=CC(=CC(=C1)C(=O)O)C2

=CC=C(C=C2)C(F)(F)F
PubChem[1]

InChI Key
BJKGBAVGLRYCTK-

UHFFFAOYSA-N
Sigma-Aldrich[2]

CAS Number 199528-28-4
PubChem[1], Santa Cruz

Biotechnology[3]

Physical Form Solid Sigma-Aldrich[2]

Boiling Point (Predicted) 377.5 ± 42.0 °C N/A

Density (Predicted) 1.326 ± 0.06 g/cm³ N/A

pKa (Predicted) 4.01 ± 0.10 N/A

Molecular Structure Diagram:
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3-Bromobenzoic Acid +
4-(Trifluoromethyl)phenylboronic Acid

Suzuki-Miyaura Coupling
(Pd Catalyst, Base, Solvent)

Acidification &
Precipitation

Recrystallization or
Column Chromatography 4'-Trifluoromethyl-biphenyl-3-carboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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